Cas no 2365173-46-0 (ethyl 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclohexanecarboxylate)

• Product Name: ethyl 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclohexanecarboxylate
• CAS No: 2365173-46-0
• MF: C₁₆H₂₇BO₄
• MW: 294.194185495377
• CID: 5012705
• PubChem ID: 137963892
• Update Time: 2026-02-27

ethyl 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)cyclohexane-1-carboxylate
• ethyl 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclohexanecarboxylate
• 2365173-46-0
• AKOS037621712
• Ethyl 4-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)- cyclohexanecarboxylate
• ethyl 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]cyclohexane-1-carboxylate
• ethyl 4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]cyclohexane-1-carboxylate
• HS-6625
• ethyl 4-((4455-tetramethyl-132-dioxaborolan-2-yl)methylene)cyclohexane-1-carboxylate
• Z3181972479
• EN300-1704690

• Inchi： 1S/C16H27BO4/c1-6-19-14(18)13-9-7-12(8-10-13)11-17-20-15(2,3)16(4,5)21-17/h11,13H,6-10H2,1-5H3/b12-11-
• InChI Key： AZXRUAJJKCJIBX-QXMHVHEDSA-N
• SMILES： O1B(/C=C2\CCC(C(=O)OCC)CC\2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 294.2002395g/mol
• Monoisotopic Mass: 294.2002395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Additional information on ethyl 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclohexanecarboxylate

Recent Advances in the Application of Ethyl 4-[(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclohexanecarboxylate (CAS: 2365173-46-0) in Chemical Biology and Pharmaceutical Research

Ethyl 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclohexanecarboxylate (CAS: 2365173-46-0) is a boronic ester derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique dioxaborolane moiety, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of boron-containing therapeutics. Recent studies have highlighted its potential in targeted drug delivery, proteolysis-targeting chimeras (PROTACs), and as a key building block in Suzuki-Miyaura cross-coupling reactions.

One of the most notable advancements involving this compound is its role in the development of boron-based inhibitors for enzymes such as proteases and kinases. Researchers have demonstrated that the incorporation of the dioxaborolane group enhances the binding affinity and selectivity of these inhibitors, making them promising candidates for treating diseases like cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a novel series of kinase inhibitors using ethyl 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclohexanecarboxylate as a key intermediate, showcasing improved pharmacokinetic properties and reduced off-target effects.

In addition to its therapeutic applications, this compound has also been explored in the field of chemical biology for the development of fluorescent probes and imaging agents. The boronic ester functionality allows for selective labeling of biomolecules, enabling real-time tracking of cellular processes. A recent study in ACS Chemical Biology utilized this compound to design a fluorescent probe for detecting reactive oxygen species (ROS) in live cells, providing valuable insights into oxidative stress-related pathways.

Another emerging area of research involves the use of ethyl 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclohexanecarboxylate in the synthesis of PROTACs. These bifunctional molecules, which recruit E3 ubiquitin ligases to degrade target proteins, have shown great promise in drug discovery. The boronic ester moiety in this compound facilitates the formation of stable complexes with target proteins, enhancing the efficiency of protein degradation. A 2022 study in Nature Chemical Biology highlighted the successful application of this approach in degrading oncogenic proteins, paving the way for novel cancer therapies.

Despite these promising developments, challenges remain in optimizing the stability and bioavailability of boron-containing compounds derived from ethyl 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclohexanecarboxylate. Researchers are actively investigating strategies to address these limitations, such as modifying the ester group or incorporating protective functionalities. Future studies are expected to focus on expanding the scope of applications for this compound, particularly in personalized medicine and targeted therapy.

In conclusion, ethyl 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclohexanecarboxylate (CAS: 2365173-46-0) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique properties and wide-ranging applications underscore its potential to drive innovation in drug discovery and therapeutic development. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in addressing unmet medical needs.